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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B096043

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the health and safety information
for 4-isopropylbenzenesulfonic acid (p-cumenesulfonic acid). It is intended for an audience
of researchers, scientists, and professionals in drug development who may handle or utilize this
compound in their work. This document consolidates available data on the physicochemical
properties, hazard classifications, toxicological information, and safe handling procedures for 4-
isopropylbenzenesulfonic acid and its close structural analogs. Detailed experimental
protocols for its synthesis and information on its environmental fate are also included.

Chemical and Physical Properties

4-1sopropylbenzenesulfonic acid is an aromatic sulfonic acid.[1] It is characterized by a
sulfonic acid group attached to a benzene ring which also has an isopropyl group substituent.
[1] This structure imparts both hydrophilic (sulfonic acid group) and hydrophobic
(isopropylbenzene group) properties to the molecule.[2] It is typically a white to off-white solid
or crystalline substance that is soluble in water and various polar organic solvents.[1][3] The
sulfonic acid group gives the compound its acidic nature, allowing it to act as a proton donor in
chemical reactions.[1]
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Property Value Source

Molecular Formula CoH1203S [4]

Molecular Weight 200.26 g/mol [4]

CAS Number 16066-35-6 [4]
White to off-white

Appearance ] ) [1][3]
solid/crystalline substance

- Soluble in water and polar

Solubility ] [11[3]
organic solvents
4-propan-2-ylbenzenesulfonic

IUPAC Name ) [4]
acid
p-cumenesulfonic acid, 4-(1-

Synonyms methylethyl)benzenesulfonic [4]

acid

Hazard Identification and GHS Classification

4-1sopropylbenzenesulfonic acid is classified as a hazardous substance. The primary

hazards are associated with its corrosive nature, causing severe skin burns and eye damage.

[4]

Hazard Class

GHS Category

Hazard Statement

Corrosive to Metals

Category 1

H290: May be corrosive to
metals

Skin Corrosion/Irritation

Category 1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage

GHS Pictograms:

lwsalt text
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Signal Word: Danger

Toxicological Information

Direct quantitative toxicological data, such as LD50 and LC50 values, for 4-
isopropylbenzenesulfonic acid are not readily available in the reviewed literature. However,
data from structurally similar compounds, namely benzenesulfonic acid (BSA) and p-
toluenesulfonic acid (pTSA), can be used to infer its potential toxicity. Sulfonic acids are
generally considered to behave in a toxicologically similar manner.[5]

Compound Route Species LD50 Source

Benzenesulfonic

) Oral Rat 1100 mg/kg [5]
Acid (BSA)
p_
Toluenesulfonic Oral Rat 1410 mg/kg [5]
Acid (pTSA)

Benzenesulfonic
acid, C10-16- Oral Rat 775 mg/kg [6]
alkyl derivatives

Benzenesulfonic
acid, C10-16- Dermal Rat > 2000 mg/kg [6]

alkyl derivatives

Benzenesulfonic
acid, C10-16- Inhalation Rat 1.9 mg/L/4h [6]
alkyl derivatives

A subchronic oral toxicity study on p-chlorobenzenesulfonic acid (pCBSA), another analog,
established a No-Observed-Adverse-Effect Level (NOAEL) in male rats of 1,000 mg/kg-day
after 28 days of oral gavage.[5] In this study, effects such as decreased body weight, salivation,
gasping, and irregular breathing were observed at higher doses.[5]

Experimental Protocols
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Synthesis of 4-Isopropylbenzenesulfonic Acid via
Sulfonation of Cumene

The most common industrial method for producing salts of 4-isopropylbenzenesulfonic acid
involves the sulfonation of cumene (isopropylbenzene) followed by neutralization.[2] The
following protocol describes the initial sulfonation step to yield the free acid.

Materials:
e Cumene (Isopropylbenzene)
o Concentrated sulfuric acid (98%) or fuming sulfuric acid (oleum)

» Reaction vessel with stirrer, thermometer, and reflux condenser with an azeotropic distillation
head

Procedure:
e Charge the reaction vessel with cumene.

o Under rapid stirring, slowly add concentrated sulfuric acid. The molar ratio of sulfuric acid to
cumene is typically controlled between 1:1.6 and 1:2.0.[2]

¢ Heat the mixture to a temperature between 100°C and 110°C.[2]

e Maintain the reaction at this temperature for 5-6 hours to ensure the reaction goes to
completion.[7] During this time, water generated from the reaction can be removed
azeotropically.

o After the reaction is complete, any excess unreacted cumene can be removed by vacuum
distillation for recycling.[2] The remaining product is crude 4-isopropylbenzenesulfonic
acid.

Signaling Pathways and Metabolism
Potential Metabolic Pathway
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Specific studies on the metabolic pathway of 4-isopropylbenzenesulfonic acid in mammals
were not identified. However, studies on the biodegradation of similar aromatic sulfonic acids
by microorganisms can provide a hypothetical model for its degradation. The initial step in the
metabolism of benzenesulfonates in some bacteria involves transport into the cell, followed by
a dioxygenation reaction that yields a catechol and sulfite.[8] The catechol intermediate then
undergoes ring cleavage as part of the meta cleavage pathway.[8]

4-Isopropylcatechol Ring_Cleavage —»

4-Isopropylbenzenesulfonic_Acid }—» Cellular_Uptake Dioxygenation

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of 4-isopropylbenzenesulfonic acid.

Effects on Cellular Signaling

The introduction of a sulfonate group can significantly alter the biological activity of a molecule.
[4] While specific effects of 4-isopropylbenzenesulfonic acid on cellular signaling pathways
are not well-documented, some organosulfur compounds have been shown to possess
anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.[9] The
sulfonation of molecules is a key cellular process that can impact a wide range of biological
functions, including the activity of hormones and signaling molecules.[1]

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[8]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
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o Skin Protection: Wear chemically resistant gloves (e.g., neoprene, butyl rubber) and a lab
coat.

» Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[8]

Avoid generating dust.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in the laboratory.[8]

Storage:

e Store in a cool, dry, and well-ventilated area.[8]

o Keep the container tightly closed and properly labeled.[8]

» Store away from incompatible materials such as strong oxidizing agents and bases.[8]

First Aid Measures
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[8]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[8]

Accidental Release Measures

Spill Cleanup Protocol:
o Evacuate unnecessary personnel from the area.
o Wear appropriate personal protective equipment (see Section 6).

» For solid spills, carefully sweep or scoop up the material to avoid creating dust and place it in
a suitable container for disposal.[8]

 For liquid spills, absorb the material with an inert substance (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[8]

 Avoid runoff into sewers and waterways.[8]

e Clean the spill area with detergent and water.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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